Cas no 2276190-24-8 (rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2276190-24-8
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5618844
• PubChem ID: 165926041
• Update Time: 2025-09-23

rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2276190-24-8
• EN300-28308968
• rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C12H22N2O4/c1-8(15)13-5-9-6-14(7-10(9)16)11(17)18-12(2,3)4/h9-10,16H,5-7H2,1-4H3,(H,13,15)/t9-,10+/m1/s1
• InChI Key： AUWFHUIQQMLNKC-ZJUUUORDSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CNC(C)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.9Ų

Additional information on rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Study of rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2276190-24-8)

The compound rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2276190-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, including protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its potential applications, and elucidating its mechanism of action in drug development.

One of the most notable advancements in the synthesis of this compound involves the development of more efficient and stereoselective methods. Researchers have reported improved catalytic systems that enhance the yield and enantiomeric purity of the product. For instance, a 2023 study demonstrated the use of asymmetric hydrogenation techniques to achieve high enantioselectivity, which is critical for its application in chiral drug synthesis. These advancements not only reduce production costs but also improve the scalability of the process for industrial applications.

In addition to synthetic improvements, recent investigations have explored the biological relevance of rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate. Preliminary studies suggest its potential as a building block for novel protease inhibitors, particularly in the treatment of viral infections such as COVID-19. The compound's unique structural features, including the hydroxypyrrolidine moiety, make it a promising candidate for targeting viral proteases. Further in vitro and in vivo studies are underway to validate these findings and assess its therapeutic efficacy.

Another area of interest is the compound's role in medicinal chemistry. Researchers are investigating its utility as a scaffold for designing new drugs with improved pharmacokinetic properties. For example, modifications to the acetamidomethyl group have been shown to enhance the compound's bioavailability and target specificity. These insights are paving the way for the development of next-generation therapeutics with reduced side effects and increased potency.

Despite these promising developments, challenges remain in the widespread adoption of rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate. Issues such as regulatory approval, large-scale production, and long-term safety profiles need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential in drug discovery and development.

In conclusion, rac-tert-butyl (3R,4R)-3-(acetamidomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2276190-24-8) represents a versatile and valuable intermediate in pharmaceutical research. Recent advancements in its synthesis and application highlight its growing importance in the development of novel therapeutics. Continued research and innovation in this area are expected to yield significant contributions to the field of chemical biology and medicine.